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Compound of Interest

Compound Name: Oplopanon

Cat. No.: B156011

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Limited specific experimental data for Oplopanon in the context of targeted drug
delivery, cytotoxicity against specific cancer cell lines, and its precise signaling pathway
interactions are available in publicly accessible literature. The following application notes and
protocols are based on the general properties of sesquiterpenes and established
methodologies in drug delivery research. These protocols provide a framework for the
investigation of Oplopanon's potential in this field.

Introduction to Oplopanon

Oplopanon is a naturally occurring sesquiterpene found in various plants.[1] Its chemical
formula is C15H2602 with a molecular weight of 238.37 g/mol .[1][2][3][4] Sesquiterpenes as a
class have garnered interest for their diverse biological activities, including anti-inflammatory,
antimicrobial, and potential anticancer properties. The lipophilic nature of Oplopanon suggests
its suitability for encapsulation within lipid-based or polymeric nanoparticle systems for targeted
drug delivery applications.

Chemical and Physical Properties of Oplopanon
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Property Value Reference
Chemical Formula C15H2602

Molecular Weight 238.37 g/mol

Appearance Powder

Moderately soluble in organic

Solubility vent
solvents

CAS Number 1911-78-0

Potential Signaling Pathways of Action

While the specific signaling pathways modulated by Oplopanon have not been fully elucidated,
related compounds such as other sesquiterpenes and flavonoids have been shown to interact
with key inflammatory and cell survival pathways. The hypothetical mechanisms of action for
Oplopanon could involve the modulation of the NF-kB and MAPK signaling pathways.

2.1. NF-kB Signaling Pathway

The Nuclear Factor-kappa B (NF-kB) pathway is a crucial regulator of the inflammatory
response. Inhibition of this pathway can lead to a reduction in the expression of pro-
inflammatory cytokines.

Caption: Hypothetical inhibition of the NF-kB signaling pathway by Oplopanon.
2.2. MAPK Signaling Pathway

Mitogen-Activated Protein Kinase (MAPK) pathways are involved in cellular responses to a

variety of external signals, including stress and inflammation.
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Caption: Hypothetical modulation of the MAPK signaling pathway by Oplopanon.

Experimental Protocols
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The following are detailed protocols for key experiments to evaluate Oplopanon-loaded
nanoparticles.

3.1. Formulation of Oplopanon-Loaded PLGA Nanoparticles

This protocol describes the preparation of Poly(lactic-co-glycolic acid) (PLGA) nanoparticles
encapsulating a hydrophobic compound like Oplopanon using a single emulsion-solvent
evaporation method.
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¢ Phase Preparation
1. Prepare Organic Phase: 2. Prepare Aqueous Phase:
Dissolve PLGA and Oplopanon Dissolve PVA (surfactant)
in Dichloromethane in distilled water
AN £

3. Emulsification:
Combine organic and aqueous phases.
Sonicate on ice bath.

4. Solvent Evaporation:
Stir the emulsion at room temperature
to evaporate dichloromethane.

l

5. Nanoparticle Collection:
Centrifuge to remove aggregates.
Ultracentrifuge supernatant to pellet nanopatrticles.

6. Characterization:
Analyze size, zeta potential, and
encapsulation efficiency.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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